Cas no 891867-42-8 (2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 891867-42-8
• MF: C₂₀H₁₆F₃N₃O₄
• MW: 419.35395526886
• CID: 6076105
• PubChem ID: 22520460
• Update Time: 2025-07-14

2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide
• VU0626502-1
• 891867-42-8
• 2-[4-(3-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide
• F3407-2395
• AKOS001911413

• Inchi： 1S/C20H16F3N3O4/c1-30-14-6-4-5-13(11-14)26-10-9-25(18(28)19(26)29)12-17(27)24-16-8-3-2-7-15(16)20(21,22)23/h2-11H,12H2,1H3,(H,24,27)
• InChI Key： WUESGEPWFBIBGA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(CN1C=CN(C(C1=O)=O)C1C=CC=C(C=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 419.10929049g/mol
• Monoisotopic Mass: 419.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Analysis of 2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide (CAS No. 891867-42-8)

The compound 2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide (CAS No. 891867-42-8) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydropyrazine core and a trifluoromethylphenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of metabolic disorders and inflammatory conditions.

In recent years, the demand for novel compounds like 2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide has surged due to advancements in precision medicine and personalized therapeutics. This compound's structural complexity and functional versatility align with current trends in small-molecule drug design, where specificity and efficacy are paramount. Its CAS No. 891867-42-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The dioxo-tetrahydropyrazine segment is known to interact with various biological targets, making it a candidate for enzyme inhibition studies. Additionally, the trifluoromethyl group enhances its metabolic stability, a critical factor in drug pharmacokinetics. These properties have sparked interest in its use for therapeutic applications, particularly in areas like neurodegenerative diseases and autoimmune disorders.

From a synthetic chemistry perspective, the preparation of 2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide involves multi-step organic reactions, including amide coupling and cyclization. The 3-methoxyphenyl and trifluoromethylphenyl groups introduce challenges in regioselectivity and yield optimization, which are topics of ongoing research. Chemists are exploring greener synthetic routes to improve efficiency and reduce environmental impact, aligning with the principles of sustainable chemistry.

The compound's physicochemical properties, such as solubility and stability, are also under investigation. These factors are crucial for its formulation into bioavailable drugs. Recent studies have focused on its crystal structure and hydrogen bonding patterns, which provide insights into its molecular interactions. Such data are invaluable for computational chemistry models, which predict binding affinities and optimize drug candidates.

In the context of drug repurposing, 2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-2-(trifluoromethyl)phenylacetamide is being evaluated for new therapeutic indications. This approach leverages existing knowledge about its biological activity to identify alternative uses, reducing development time and costs. The compound's multi-target potential makes it a promising candidate for polypharmacology, a growing field in drug discovery.

As the scientific community continues to explore CAS No. 891867-42-8, collaborations between academia and industry are accelerating its development. The compound's patent landscape and regulatory status are also areas of interest, particularly for stakeholders in the pharmaceutical sector. With its combination of structural novelty and biological relevance, this molecule exemplifies the innovation driving modern medicinal chemistry.